Cas no 2137639-81-5 (2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-
• CAS No: 2137639-81-5
• MF: C₉H₉N₃O₂S
• MW: 223.251660108566
• CID: 5277772
• Update Time: 2025-10-31

2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C9H9N3O2S/c1-5-7(6-3-10-12(2)4-6)15-8(11-5)9(13)14/h3-4H,1-2H3,(H,13,14)
• InChI Key： OSASCSQQYLHXLZ-UHFFFAOYSA-N
• SMILES： S1C(C2=CN(C)N=C2)=C(C)N=C1C(O)=O

Additional information on 2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-

Comprehensive Overview of 2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 2137639-81-5)

The compound 2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 2137639-81-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a thiazole ring with a methylpyrazole substituent, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel small-molecule therapeutics targeting inflammation, oncology, and metabolic disorders.

In recent years, the search for heterocyclic building blocks like 2-Thiazolecarboxylic acid derivatives has surged, driven by advancements in combinatorial chemistry and high-throughput screening. This compound’s CAS No. 2137639-81-5 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry. Its methylpyrazole-thiazole hybrid structure is also explored in agrochemicals, where such motifs are known to enhance pesticidal activity while improving environmental safety profiles.

The synthesis of 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)-2-thiazolecarboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing its yield and purity is a key focus for industrial-scale production, as demand rises for cost-effective pharmaceutical intermediates. Analytical techniques like HPLC and NMR are critical for characterizing this compound, ensuring compliance with regulatory standards for GMP-grade applications.

From a commercial perspective, suppliers of CAS 2137639-81-5 highlight its role in developing kinase inhibitors and GPCR modulators, aligning with trends in precision medicine. The compound’s patent landscape is another area of interest, as pharmaceutical companies seek to protect novel derivatives for therapeutic use. Additionally, its stability under various pH conditions makes it suitable for formulation studies, addressing challenges in drug delivery systems.

Environmental and safety considerations are paramount when handling 2-Thiazolecarboxylic acid derivatives. While not classified as hazardous, proper storage conditions—such as controlled temperature and moisture-free environments—are recommended to maintain its integrity. This aligns with broader industry shifts toward green chemistry and sustainable sourcing of raw materials.

In summary, 2-Thiazolecarboxylic acid, 4-methyl-5-(1-methyl-1H-pyrazol-4-yl)- (CAS No. 2137639-81-5) represents a promising scaffold in life sciences. Its applications span from drug discovery to agrochemical innovation, reflecting its adaptability to diverse research needs. As scientific inquiries into heterocyclic compounds continue to evolve, this compound is poised to remain a focal point for both academic and industrial investigations.